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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tris acetate salt, derived from Tris (tris(hydroxymethyl)aminomethane) and acetic acid, is a

fundamental buffer used in molecular biology and biochemistry to maintain a stable pH. Its

utility is pronounced in applications requiring a slightly alkaline environment, crucial for the

integrity and function of nucleic acids and proteins. This guide provides a comprehensive

overview of Tris acetate's properties, applications, and protocols.

Core Properties and Buffering Mechanism
Tris acetate's buffering capability is centered around the pKa of Tris base, which is

approximately 8.1 at 25°C.[1][2][3] This makes it an effective buffer in the pH range of 7.0 to

9.2.[4][5][6] The primary amine of the Tris molecule is responsible for its buffering action. The

pH of Tris buffers is notably dependent on temperature, decreasing by about 0.025-0.031 pH

units for every 1°C increase.[7][8] This temperature sensitivity is a critical consideration in

experimental design.[3][9]

Table 1: Physicochemical Properties of Tris Buffer
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Property Value

pKa at 25°C ~8.1[1][2][3]

Effective Buffering pH Range 7.0 - 9.2[4][5][6]

Temperature-induced pH Change (ΔpKa/°C) -0.025 to -0.031[7][8]

| Molecular Weight (Tris Base) | 121.14 g/mol [10] |

Key Applications and Experimental Protocols
Tris acetate is a versatile buffer employed in a variety of molecular biology techniques, from

nucleic acid electrophoresis to protein extraction.

Nucleic Acid Electrophoresis (TAE Buffer)
Tris-acetate-EDTA (TAE) buffer is ubiquitously used for agarose gel electrophoresis of DNA and

RNA.[1][11] It offers excellent resolution for large DNA fragments (>20 kb).[10] However, its

lower buffering capacity means it can become exhausted during prolonged electrophoresis

runs, necessitating recirculation or replacement.[10][11][12] The EDTA component chelates

divalent cations, which protects nucleic acids from enzymatic degradation.[12]

Table 2: Common TAE Buffer Formulations

Stock
Concentration

Component Amount for 1 L
Final
Concentration in
Stock

50x TAE Tris Base 242 g[10][11][13] 2 M[11][12]

Glacial Acetic Acid 57.1 mL[10][11][13] 1 M[11][12]

0.5 M EDTA (pH 8.0) 100 mL[10][11][13] 0.05 M[12]

1x TAE (Working) Tris Acetate - 40 mM[10][11][12][14]

| | EDTA | - | 1 mM[10][11][12][14] |
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Materials:

Tris base[10]

Glacial acetic acid[10]

0.5 M EDTA (pH 8.0) solution[10]

Deionized water[10]

Agarose

Magnetic stirrer and stir bar[10]

Graduated cylinders and beakers[10]

Procedure for 50x TAE Stock (1 L):

Dissolve 242 g of Tris base in approximately 700-750 mL of deionized water with stirring.[10]

[12]

Carefully add 57.1 mL of glacial acetic acid to the solution.[10][12]

Add 100 mL of 0.5 M EDTA (pH 8.0) solution.[10][12]

Adjust the final volume to 1 L with deionized water.[10][12]

The pH of the stock solution does not need to be adjusted and should be around 8.5.[10]

Store at room temperature.[10][12]

Procedure for 1% Agarose Gel:

To prepare a 1x working solution, dilute the 50x TAE stock 1:50 with deionized water.[10][11]

For a 100 mL gel, add 1 g of agarose to 100 mL of 1x TAE buffer in a flask.

Heat the mixture in a microwave or on a hot plate until the agarose is completely dissolved.
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Allow the solution to cool to about 50-60°C before pouring it into a gel casting tray with

combs.

Once solidified, the gel is ready for use in an electrophoresis apparatus filled with 1x TAE

running buffer.
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Nucleic Acid Electrophoresis Workflow
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Protein Electrophoresis and Western Blotting
Tris-based buffers are also integral to protein analysis techniques like SDS-PAGE and Western

blotting.[1][2] In these applications, Tris buffers help maintain a consistent pH for both the

stacking and resolving gels, as well as in the transfer buffer, ensuring proper protein migration

and transfer to a membrane.[2]

Materials:

Tris base

Glycine

Methanol

Deionized water

Procedure for 1 L of 1x Transfer Buffer:

Dissolve 3.03 g of Tris base and 14.4 g of glycine in approximately 700 mL of deionized

water.

Add 200 mL of methanol.

Adjust the final volume to 1 L with deionized water. The pH should be approximately 8.3. Do

not adjust the pH with acid or base.

Chill the buffer to 4°C before use for optimal transfer efficiency.
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Western Blotting Workflow

Cell Lysis and Protein Extraction
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Tris acetate buffers are frequently used in cell lysis solutions to maintain pH stability during the

extraction of proteins from cells and tissues.[15][16] A stable pH environment is critical for

preserving the structural integrity and biological activity of proteins.[15][16]

Table 3: Example of a Tris-Acetate Based Lysis Buffer

Component Final Concentration Purpose

Tris-Acetate, pH 7.4 50 mM
Buffering agent to
maintain stable pH

NaCl 150 mM
Provides appropriate ionic

strength

EDTA 1 mM
Chelates divalent cations,

inhibits metalloproteases

Triton X-100 1% (v/v)
Non-ionic detergent to

solubilize membranes[17]

| Protease Inhibitor Cocktail | 1x | Prevents protein degradation by proteases |

Materials:

Cultured cells or tissue sample

Ice-cold Phosphate-Buffered Saline (PBS)

Ice-cold Tris-acetate lysis buffer (see Table 3)

Cell scraper (for adherent cells)

Microcentrifuge

Procedure:

For adherent cells, wash the cell monolayer with ice-cold PBS. For suspension cells or

tissue, wash by pelleting and resuspending in ice-cold PBS.
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Remove PBS and add ice-cold Tris-acetate lysis buffer to the cell pellet or plate.

Incubate on ice for 15-30 minutes to allow for cell lysis.

Scrape adherent cells or resuspend the cell pellet.

Centrifuge the lysate at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.

Carefully collect the supernatant containing the soluble protein extract. Store at -80°C.
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Role of Buffer in Protein Stability

Advantages and Limitations
Advantages:

Wide Buffering Range: Effective in the physiologically relevant pH range of 7.0-9.2.[4][5][6]

Inertness: Shows little interference with many biochemical reactions and does not precipitate

with most divalent cations.[6][18]

Cost-Effective: Tris base is a relatively inexpensive reagent.[19][20]

DNA/RNA Applications: The acetate counter-ion is particularly suitable for nucleic acid

applications and subsequent enzymatic reactions.[2]

Disadvantages:
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Temperature Dependence: The pH of Tris buffers is significantly affected by temperature,

which requires careful calibration of pH at the experimental temperature.[3][5][7][18]

Concentration Dependence: The pH can also shift when the buffer is diluted.[18]

Reactive Amine Group: The primary amine in Tris can react with aldehydes and ketones.

Lower Buffering Capacity: In applications like electrophoresis, TAE has a lower buffering

capacity compared to alternatives like Tris-borate-EDTA (TBE).[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. bio-rad.com [bio-rad.com]

3. HEPES, TRIS buffer and pH control - Blog - Hopax Fine Chemicals [hopaxfc.com]

4. Tris Buffer Composition and Applications - HUBEI NEW DESHENG MATERIALS
TECHNOLOGY CO,. LTD. [hbdsbio.com]

5. Advantages And Disadvantages Of TRIS Buffer And Its Derivatives - News [hbynm.com]

6. About TRIS Buffer and TRIS-derived buffers [vacutaineradditives.com]

7. Is the pH of TRIS-HCL buffer greatly affected by temperature changes - HUBEI NEW
DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]

8. sigmaaldrich.com [sigmaaldrich.com]

9. researchgate.net [researchgate.net]

10. Learn How to Make a TAE Buffer in a Few Steps [thoughtco.com]

11. TAE buffer - Wikipedia [en.wikipedia.org]

12. toptipbio.com [toptipbio.com]

13. TAE and TBE Running Buffers Recipe & Video [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.hopaxfc.com/es/blog/hepes-tris-buffer-and-ph-control
https://www.hbynm.com/news/advantages-and-disadvantages-of-tris-buffer-an-67469977.html
https://www.hbdsbio.com/is-the-ph-of-tris-hcl-buffer-greatly-affected-by-temperature-changes.html
https://www.vacutaineradditives.com/news/advantages-and-disadvantages-of-tris-base-77-86-1-89307.html
https://www.vacutaineradditives.com/news/advantages-and-disadvantages-of-tris-base-77-86-1-89307.html
https://en.wikipedia.org/wiki/TAE_buffer
https://www.benchchem.com/product/b1255382?utm_src=pdf-custom-synthesis#bc-rfq
https://www.nbinno.com/article/other-organic-chemicals/understanding-tris-buffer-scientific-research-bd
https://www.bio-rad.com/en-us/feature/tris-buffer.html
https://www.hopaxfc.com/es/blog/hepes-tris-buffer-and-ph-control
https://www.hbdsbio.com/tris-buffer-composition-and-applications.html
https://www.hbdsbio.com/tris-buffer-composition-and-applications.html
https://www.hbynm.com/news/advantages-and-disadvantages-of-tris-buffer-an-67469977.html
https://www.vacutaineradditives.com/news/about-tris-buffer-and-tris-derived-buffers-110647.html
https://www.hbdsbio.com/is-the-ph-of-tris-hcl-buffer-greatly-affected-by-temperature-changes.html
https://www.hbdsbio.com/is-the-ph-of-tris-hcl-buffer-greatly-affected-by-temperature-changes.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/241/447/t2913dat.pdf
https://www.researchgate.net/post/Why-does-the-PH-of-tris-base-buffer-change-with-temperature-variation
https://www.thoughtco.com/how-to-make-a-tae-buffer-in-3-steps-375495
https://en.wikipedia.org/wiki/TAE_buffer
https://toptipbio.com/tae-buffer-recipe/
https://www.sigmaaldrich.com/HK/zh/technical-documents/protocol/protein-biology/gel-electrophoresis/tae-and-tbe-running-buffers-recipe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. TAE (1 M, pH 8.6) Preparation and Recipe | AAT Bioquest [aatbio.com]

15. info.gbiosciences.com [info.gbiosciences.com]

16. Tris hcl plays a significant role in cell lysis buffer - HUBEI NEW DESHENG MATERIALS
TECHNOLOGY CO,. LTD. [hbdsbio.com]

17. Lysis buffer - Wikipedia [en.wikipedia.org]

18. Advantages and disadvantages of Tris base 77-86-1 [vacutaineradditives.com]

19. Understanding the Versatility and Importance of Tris Buffer in Biological and Chemical
Systems - Amerigo Scientific [amerigoscientific.com]

20. Advantages of TAE buffer in nucleic acid electrophoresis experiments - HUBEI NEW
DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Tris Acetate Salt as a
Biological Buffer]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255382/docs#an-in-depth-technical-guide-to-tris-
acetate-salt-as-a-biological-buffer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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